Cas no 201809-69-0 (6-bromo-2,3-dihydro-1-benzofuran-3-one)

6-Bromo-2,3-dihydro-1-benzofuran-3-one is a brominated benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromine substituent at the 6-position and a ketone functionality at the 3-position, making it a versatile intermediate for further functionalization. The compound is particularly valuable in the development of heterocyclic compounds, serving as a precursor for bioactive molecules and ligand frameworks. Its stability under standard conditions and compatibility with various coupling reactions enhance its applicability in medicinal chemistry and material science. The product is typically characterized by high purity, ensuring reliable performance in synthetic workflows.
6-bromo-2,3-dihydro-1-benzofuran-3-one structure
201809-69-0 structure
Product Name:6-bromo-2,3-dihydro-1-benzofuran-3-one
CAS No:201809-69-0
MF:C8H5BrO2
MW:213.028101682663
MDL:MFCD08437617
CID:252972
PubChem ID:44119520
Update Time:2025-05-27

6-bromo-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromobenzofuran-3(2H)-one
    • 3(2H)-Benzofuranone, 6-Bromo-
    • 6-bromo-1-benzofuran-3-one
    • 6-bromo-3(2H)-Benzofuranone
    • 6-Bromo-benzofuran-3-one
    • 6-Bromo-3-Benzofuranone
    • EN300-105111
    • AK-33982
    • 6-Bromobenzo[b]furan-3(2H)-one
    • 6-BROMO-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
    • 6-bromo-2-hydrobenzo[b]furan-3-one
    • 6-BROMO-2H-BENZOFURAN-3-ONE
    • 6-BROMO-1-BENZOFURAN-3(2H)-ONE
    • PubChem17998
    • 6-Bromobenzofuran-3-one
    • AMOT0686
    • CJEHZCSKQCWMJL-UHFFFAOYSA-N
    • EBD44399
    • A
    • SY033914
    • A22708
    • DTXSID50657265
    • AM9233
    • AB45183
    • MFCD08437617
    • FS-3588
    • CS-0028254
    • 3(2h)-benzofuranone,6-bromo-
    • SB35168
    • SCHEMBL1429041
    • Z1269152090
    • 201809-69-0
    • AKOS015915084
    • AC-31641
    • FT-0647682
    • DB-023632
    • 6-bromo-2,3-dihydro-1-benzofuran-3-one
    • MDL： MFCD08437617
    • Inchi： 1S/C8H5BrO2/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-3H,4H2
    • InChI Key： CJEHZCSKQCWMJL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C(COC=2C=1)=O

Computed Properties

  • Exact Mass: 211.94700
  • Monoisotopic Mass: 211.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 2.029
  • Melting Point: No data available
  • Boiling Point: 319.5℃ at 760 mmHg
  • Flash Point: 160.231°C
  • Refractive Index: 1.681
  • PSA: 26.30000
  • LogP: 2.02420
  • Vapor Pressure: No data available

6-bromo-2,3-dihydro-1-benzofuran-3-one Security Information

6-bromo-2,3-dihydro-1-benzofuran-3-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-2,3-dihydro-1-benzofuran-3-one Pricemore >>

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6-bromo-2,3-dihydro-1-benzofuran-3-one Production Method

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